Cas no 745048-56-0 (1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI))
745048-56-0 structure
Product Name:1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI)
CAS No:745048-56-0
MF:C9H8N2O2
MW:176.172021865845
CID:560670
PubChem ID:11819553
Update Time:2025-04-19
1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI)
- 1H-Benzimidazole-7-carboxylicacid, 4-methyl-
- 7-methyl-3H-benzimidazole-4-carboxylic acid
- 7-Methyl-1H-benzimidazole-4-carboxylic acid
- 745048-56-0
- ITRPGAZEZJLAIX-UHFFFAOYSA-N
- SCHEMBL1355302
- DTXSID00473715
- 1H-Benzimidazole-4-carboxylic acid,7-methyl-(9ci)
- SCHEMBL14035178
- 4-Methyl-1H-benzimidazole-7-carboxylic acid
-
- Inchi: 1S/C9H8N2O2/c1-5-2-3-6(9(12)13)8-7(5)10-4-11-8/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key: ITRPGAZEZJLAIX-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(C)C2=C1NC=N2)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 1.4
- Topological Polar Surface Area: 66Ų
1H-Benzimidazole-4-carboxylic acid, 7-methyl- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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